Cas no 10349-95-8 (2-ethyl-4-methylpentanal)

2-ethyl-4-methylpentanal structure
2-ethyl-4-methylpentanal structure
Product Name:2-ethyl-4-methylpentanal
CAS No:10349-95-8
MF:C8H16O
MW:128.212042808533
CID:1137091
PubChem ID:23282069
Update Time:2025-04-20

2-ethyl-4-methylpentanal Chemical and Physical Properties

Names and Identifiers

    • 2-ethyl-4-methylpentanal
    • pentanal, 2-ethyl-4-methyl-
    • LogP
    • RASFNDNSLQUKNY-UHFFFAOYSA-N
    • EN300-6193896
    • 10349-95-8
    • DTXSID80632500
    • SCHEMBL4634662
    • Inchi: 1S/C8H16O/c1-4-8(6-9)5-7(2)3/h6-8H,4-5H2,1-3H3
    • InChI Key: RASFNDNSLQUKNY-UHFFFAOYSA-N
    • SMILES: O=CC(CC)CC(C)C

Computed Properties

  • Exact Mass: 128.12018
  • Monoisotopic Mass: 128.120115130g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 76.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07

2-ethyl-4-methylpentanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6193896-0.05g
2-ethyl-4-methylpentanal
10349-95-8 95%
0.05g
$186.0 2023-05-25
Enamine
EN300-6193896-0.1g
2-ethyl-4-methylpentanal
10349-95-8 95%
0.1g
$277.0 2023-05-25
Enamine
EN300-6193896-0.25g
2-ethyl-4-methylpentanal
10349-95-8 95%
0.25g
$396.0 2023-05-25
Enamine
EN300-6193896-0.5g
2-ethyl-4-methylpentanal
10349-95-8 95%
0.5g
$624.0 2023-05-25
Enamine
EN300-6193896-1.0g
2-ethyl-4-methylpentanal
10349-95-8 95%
1g
$800.0 2023-05-25
Enamine
EN300-6193896-2.5g
2-ethyl-4-methylpentanal
10349-95-8 95%
2.5g
$1568.0 2023-05-25
Enamine
EN300-6193896-5.0g
2-ethyl-4-methylpentanal
10349-95-8 95%
5g
$2318.0 2023-05-25
Enamine
EN300-6193896-10.0g
2-ethyl-4-methylpentanal
10349-95-8 95%
10g
$3438.0 2023-05-25
Aaron
AR009OQO-50mg
2-Ethyl-4-methylpentanal
10349-95-8 95%
50mg
$281.00 2025-02-14
Aaron
AR009OQO-100mg
2-Ethyl-4-methylpentanal
10349-95-8 95%
100mg
$406.00 2025-02-14
Recommended suppliers
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.